Cas no 18450-93-6 (Gibberellin A21)

• Product Name: Gibberellin A21
• CAS No: 18450-93-6
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• CID: 2039782
• PubChem ID: 101603106
• Update Time: 2025-04-21

Gibberellin A21 Chemical and Physical Properties

Names and Identifiers

• Gibberellin A21
• Canavalia gibberellin I
• 1α,4aα-(Carbonyloxy)-7-hydroxy-8-methylenegibbane-1β,10β-dicarboxylic acid
• 5MC2KA82NW
• 4A.ALPHA.,4B.BETA.-GIBBANE-1,1,10.BETA.-TRICARBOXYLIC ACID, 4A,7-DIHYDROXY-8-METHYLENE-, 1.ALPHA.,4A-LACTONE
• UNII-5MC2KA82NW
• GIBBERELLIN-A21
• Gibbane-1,1,10-tricarboxylic acid, 4a,7-dihydroxy-8-methylene-, 1,4a-lactone, (1alpha,4aalpha,4bbeta,10beta)-
• Gibbane-1,1,10-tricarboxylic acid, 4a,7-dihydroxy-8-methylene-, 1,4a-lactone, (1.alpha.,4a.alpha.,4b.beta.,10.beta.)-
• 18450-93-6
• CG I
• CHEBI:191247
• GA21
• (1R,2R,5S,8S,9S,10R,11R)-5-hydroxy-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9,11-dicarboxylic acid
• (1R,2R,5S,8S,9S,10R,11R)-5-hydroxy-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.15,8.01,10.02,8)heptadecane-9,11-dicarboxylic acid
• 4AALPHA,4BBETA-GIBBANE-1,1,10BETA-TRICARBOXYLIC ACID, 4A,7-DIHYDROXY-8-METHYLENE-, 1ALPHA,4A-LACTONE
• DTXSID10109275

• Inchi： 1S/C19H22O7/c1-9-7-16-8-17(9,25)6-3-10(16)19-5-2-4-18(14(22)23,15(24)26-19)12(19)11(16)13(20)21/h10-12,25H,1-8H2,(H,20,21)(H,22,23)/t10-,11-,12-,16+,17+,18-,19-/m1/s1
• InChI Key： HILUWRPVFKJTAD-ZGHMGGRHSA-N
• SMILES： O1C([C@]2(C(=O)O)CCC[C@]31[C@@H]2[C@H](C(=O)O)[C@]12CC(=C)[C@](CC[C@H]13)(C2)O)=O

Computed Properties

• Exact Mass: 362.13655304g/mol
• Monoisotopic Mass: 362.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids